2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 2-(1-pyridin-4-ylpiperidin-2-yl)acetic acid
• InChI: InChI=1S/C12H16N2O2/c15-12(16)9-11-3-1-2-8-14(11)10-4-6-13-7-5-10/h4-7,11H,1-3,8-9H2,(H,15,16)
• InChI Key: GSELDIATGSLFEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)O)C2=CC=NC=C2

Description

2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid is a heterocyclic compound that features both a pyridine and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid typically involves the reaction of pyridine derivatives with piperidine derivatives under controlled conditions. One common method includes the use of acetic acid as a reactant to introduce the acetic acid moiety into the compound. The reaction conditions often involve heating and the use of catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to reduce specific functional groups within the molecule.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used .

Scientific Research Applications

2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: It can be used to study the interactions of heterocyclic compounds with biological systems.

Industry: It can be used in the production of various chemical products, including pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways within biological systems. This compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Similar Compounds

2-(Pyridin-2-yl)pyrimidine derivatives: These compounds share a similar pyridine moiety and have been studied for their biological activities.

4-(Piperidin-1-yl)pyridine derivatives: These compounds also feature a piperidine ring and have shown various pharmacological properties.

Uniqueness

2-(1-(Pyridin-4-yl)piperidin-2-yl)acetic acid is unique due to its specific combination of pyridine and piperidine rings, which can confer distinct biological activities and chemical properties. This uniqueness makes it a valuable compound for research and development in various scientific fields .